1h-Indole-1-carboxylic acid,5-(benzoylmethylamino)-,1,1-dimethylethyl ester

• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol
• IUPAC Name: tert-butyl 5-[benzoyl(methyl)amino]indole-1-carboxylate
• InChI: InChI=1S/C21H22N2O3/c1-21(2,3)26-20(25)23-13-12-16-14-17(10-11-18(16)23)22(4)19(24)15-8-6-5-7-9-15/h5-14H,1-4H3
• InChI Key: IQEOPMCKCIOZRP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=CC2=C1C=CC(=C2)N(C)C(=O)C3=CC=CC=C3

Description

1h-Indole-1-carboxylic acid,5-(benzoylmethylamino)-,1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C21H22N2O3 and its molecular weight is 350.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-(benzoyl-methyl-amino)-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester (500 mg) and MnO2 (5 g) in toluene (20 mL) was heated at 80° C. for 1 h. Additional MnO2 (5 g) was introduced and the resulting mixture was stirred at 80° C. for 1 h. After cooling to room temperature, the mixture was filtered through celite and the filtrate was concentrated. The product was purified by chromatography (30% EtOAc-hexanes) to give 5-(benzoyl-methyl-amino)-indole-1-carboxylic acid tert-butyl ester (372 mg, 75%).